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Compound of Interest

Compound Name: 6-Methyl-1-heptanol

Cat. No.: B3432651

6-Methyl-1-heptanol is a primary alcohol characterized by a seven-carbon chain with a methyl
group at the sixth position.[1] Its unique structure imparts specific physical and chemical
properties that define its utility.

CAS Number: 1653-40-3[2][3][4][5]

IUPAC Name: 6-methylheptan-1-ol[1]

Molecular Formula: CsH1s0[2]

Synonyms: Isooctan-1-ol, 6-Methylheptanol[4][6]

The fundamental structure is visualized below. The terminal hydroxyl (-OH) group is the primary
site of reactivity, typical for a primary alcohol, while the branched methyl group influences its
steric profile and physical properties like boiling point and solubility.

Caption: Chemical structure of 6-Methyl-1-heptanol.

Physicochemical and Spectroscopic Profile

Understanding the physicochemical properties of 6-Methyl-1-heptanol is fundamental for its
application in experimental design, from solvent selection to reaction temperature control.

Key Physicochemical Data

The properties are summarized in the table below. It exists as a clear, colorless liquid with a
characteristic mild odor.[1][6] Its relatively high boiling point and low water solubility are
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consistent with an eight-carbon alcohol.

Property Value Source(s)
Molecular Weight 130.23 g/mol [2][3]
Boiling Point 187-189 °C at 760 mmHg [51[7]
Melting Point -106 °C [415]

) ~0.818 - 0.832 g/cm? at 20-25
Density

[1](8]

°C
Flash Point ~71.1-82°C [11[7]
Water Solubility ~640 - 647 mg/L at 25 °C [1107]
logP (o/w) ~2.72-2.8 [11[7]
Refractive Index ~1.425 at 25 °C [41[6]

Spectroscopic Signatures

Spectroscopic data is crucial for identity confirmation and purity assessment.

'H NMR: The proton NMR spectrum is expected to show characteristic signals, including a

triplet corresponding to the methylene protons adjacent to the hydroxyl group (-CH20H)

around 3.6 ppm, and a distinct doublet for the two methyl groups at the 6-position.

e 13C NMR: The carbon spectrum will display eight distinct signals corresponding to each

carbon atom in the unique chemical environment of the molecule.[9]

» IR Spectroscopy: The infrared spectrum is dominated by a strong, broad absorption band in

the region of 3200-3600 cm~1, characteristic of the O-H stretching vibration of the alcohol

group. C-H stretching vibrations will appear just below 3000 cm~1.[10]

e Mass Spectrometry: Under electron ionization (EI), the mass spectrum will not likely show a

strong molecular ion peak (m/z = 130). Instead, it will feature characteristic fragmentation

patterns, including the loss of water (M-18) and cleavage at the alpha-carbon.[11]
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Synthesis Methodologies

The synthesis of 6-Methyl-1-heptanol can be approached through several classic organic
chemistry pathways. The choice of method often depends on the availability of starting
materials, desired scale, and purity requirements.

Overview of Synthetic Routes

Starting Materials Reaction Type

Grignard Reagent + Formaldehyde » Nucleophilic Addition

Olefins (e.g., Isoheptene) Hydroformylation mmag 6-Methyl-1-heptanol
6-Methylheptanoic Acid V

6-Methyl-1-heptanol

Fragrance Industry Flavoring Agent Chemical Intermediate Solvent

Int rnediate\E‘or:

Surfactants Plasticizers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. Buy 6-Methyl-1-heptanol | 26952-21-6 [smolecule.com]

. Scbt.com [scbt.com]

. Substance Registry Services | US EPA [cdxapps.epa.gov]

. 6-Methylheptanol | 1653-40-3 [chemicalbook.com]

. chembk.com [chembk.com]

. Isooctan-1-ol | C8BH180 | CID 15450 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 6-methyl-1-heptanol [flavscents.com]

. 6-methyl-1-heptanol [stenutz.eu]

°
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. Spectrabase.com [spectrabase.com]
e 10. 1-Heptanol, 6-methyl- [webbook.nist.gov]
e 11. 1-Heptanol, 6-methyl- [webbook.nist.gov]

« To cite this document: BenchChem. [Core Identification and Chemical Structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432651#cas-number-for-6-methyl-1-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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